Benzoic acid;(3-methyloxolan-3-yl)methanol

• CAS No.: 89555-33-9
• Molecular Formula: C13H18O4
• Molecular Weight: 238.28 g/mol
• IUPAC Name: benzoic acid;(3-methyloxolan-3-yl)methanol
• InChI: InChI=1S/C7H6O2.C6H12O2/c8-7(9)6-4-2-1-3-5-6;1-6(4-7)2-3-8-5-6/h1-5H,(H,8,9);7H,2-5H2,1H3
• InChI Key: WOWJWLYOLCLXGB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCOC1)CO.C1=CC=C(C=C1)C(=O)O

Description

Benzoic acid;(3-methyloxolan-3-yl)methanol: is a compound that combines the properties of benzoic acid and (3-methyloxolan-3-yl)methanol Benzoic acid is a simple aromatic carboxylic acid, while (3-methyloxolan-3-yl)methanol is a derivative of oxolane, a five-membered ring ether

Preparation Methods

Synthetic Routes and Reaction Conditions:

• Benzoic Acid Synthesis:

  • Benzoic acid can be synthesized through the oxidation of toluene using potassium permanganate or chromic acid as oxidizing agents .
  • Another method involves the hydrolysis of benzamide or the decarboxylation of phthalic acid .

• (3-Methyloxolan-3-yl)methanol Synthesis:

  • This compound can be synthesized by the reduction of (3-methyloxolan-3-yl)methanal using reducing agents such as sodium borohydride or lithium aluminum hydride .

Industrial Production Methods:

• Industrial production of benzoic acid typically involves the catalytic oxidation of toluene in the presence of cobalt or manganese naphthenates as catalysts .
• (3-Methyloxolan-3-yl)methanol can be produced on an industrial scale by the hydrogenation of (3-methyloxolan-3-yl)methanal using a palladium catalyst .

Chemical Reactions Analysis

Types of Reactions:

• Oxidation:

  • Benzoic acid can undergo oxidation to form benzene-1,2-dicarboxylic acid (phthalic acid) under strong oxidizing conditions .
  • (3-Methyloxolan-3-yl)methanol can be oxidized to (3-methyloxolan-3-yl)methanal using mild oxidizing agents like pyridinium chlorochromate .

• Reduction:

  • Benzoic acid can be reduced to benzyl alcohol using reducing agents such as lithium aluminum hydride .
  • (3-Methyloxolan-3-yl)methanol can be further reduced to (3-methyloxolan-3-yl)methane .

• Substitution:

  • Benzoic acid can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation .
  • (3-Methyloxolan-3-yl)methanol can participate in nucleophilic substitution reactions, forming various ethers and esters .

Common Reagents and Conditions:

• Oxidizing agents: Potassium permanganate, chromic acid, pyridinium chlorochromate .
• Reducing agents: Sodium borohydride, lithium aluminum hydride .
• Catalysts: Palladium, cobalt, manganese naphthenates .

Major Products:

• Oxidation of benzoic acid yields phthalic acid .
• Reduction of benzoic acid yields benzyl alcohol .
• Oxidation of (3-methyloxolan-3-yl)methanol yields (3-methyloxolan-3-yl)methanal .

Scientific Research Applications

Chemistry:

• Benzoic acid is widely used as a precursor in the synthesis of various organic compounds, including dyes, perfumes, and pharmaceuticals .
• (3-Methyloxolan-3-yl)methanol is used as an intermediate in the synthesis of complex organic molecules .

Biology:

• Benzoic acid has antimicrobial properties and is used as a preservative in food and cosmetics .
• (3-Methyloxolan-3-yl)methanol is being studied for its potential use in drug delivery systems due to its ability to form stable complexes with various drugs .

Medicine:

• Benzoic acid is used in the treatment of fungal infections and as a component in topical medications .
• (3-Methyloxolan-3-yl)methanol is being investigated for its potential therapeutic applications in treating certain diseases .

Industry:

• Benzoic acid is used in the production of plasticizers, resins, and coatings .
• (3-Methyloxolan-3-yl)methanol is used as a solvent and in the manufacture of specialty chemicals .

Mechanism of Action

Benzoic Acid:

• Benzoic acid exerts its antimicrobial effects by inhibiting the growth of bacteria and fungi through the disruption of their cell membranes .
• It is metabolized in the liver to hippuric acid, which is then excreted in the urine .

(3-Methyloxolan-3-yl)methanol:

• The mechanism of action of (3-methyloxolan-3-yl)methanol is not well-documented, but it is believed to interact with cellular components, potentially affecting various biochemical pathways .

Comparison with Similar Compounds

Benzoic Acid Derivatives:

Uniqueness:

• Benzoic acid;(3-methyloxolan-3-yl)methanol is unique due to the combination of aromatic carboxylic acid and oxolane ring structures, which imparts distinct chemical and physical properties .
• The presence of the oxolane ring in (3-methyloxolan-3-yl)methanol provides additional stability and potential for forming complexes with other molecules .